molecular formula C12H21N3O2 B6634765 3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol

3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol

Cat. No. B6634765
M. Wt: 239.31 g/mol
InChI Key: XAGUKNZUDCOUID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol, commonly known as EPM, is a chemical compound that has been widely studied for its potential applications in scientific research. EPM is a white crystalline powder that is soluble in water and is commonly used as a reagent in biochemical and physiological experiments.

Mechanism of Action

EPM works by modulating the activity of these receptors, which can lead to changes in neuronal activity and neurotransmitter release. EPM has been shown to have both agonistic and antagonistic effects on these receptors, depending on the concentration of the compound and the specific receptor subtype.
Biochemical and Physiological Effects:
Studies have shown that EPM can have a number of biochemical and physiological effects, including reducing anxiety-like behaviors in animal models, enhancing memory and learning, and increasing the release of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPM is its high selectivity and affinity for specific receptors in the brain, which makes it a valuable tool for studying the mechanisms of neurotransmission and neuronal signaling. However, EPM also has some limitations, including its relatively short half-life and the potential for off-target effects at higher concentrations.

Future Directions

There are a number of potential future directions for research on EPM, including exploring its potential therapeutic applications in the treatment of anxiety disorders and cognitive impairments, investigating its effects on other neurotransmitter systems in the brain, and developing more selective and potent analogs of the compound for use in research and drug development.

Synthesis Methods

EPM can be synthesized through a multi-step process that involves the reaction of 2-ethyl-3-hydroxypyrazole with formaldehyde and methylamine. The resulting intermediate is then reacted with 2-methyl-3-chlorooxolane to yield the final product.

Scientific Research Applications

EPM has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. EPM has been shown to have a high affinity for certain receptors in the brain, including the GABA-A receptor and the NMDA receptor, which are involved in the regulation of anxiety, memory, and learning.

properties

IUPAC Name

3-[[(2-ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H21N3O2/c1-3-15-11(4-6-14-15)8-13-9-12(16)5-7-17-10(12)2/h4,6,10,13,16H,3,5,7-9H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAGUKNZUDCOUID-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=CC=N1)CNCC2(CCOC2C)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.